Cas no 49844-93-1 (2-chloro-4-(methylsulfanyl)pyrimidine)
49844-93-1 structure
Product Name:2-chloro-4-(methylsulfanyl)pyrimidine
CAS No:49844-93-1
MF:C5H5ClN2S
MW:160.624598264694
MDL:MFCD09265490
CID:325688
PubChem ID:16427148
Update Time:2025-04-19
2-chloro-4-(methylsulfanyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(methylthio)pyrimidine
- 2-CHLORO-4-METHYLSULFANYLPYRIMIDINE
- 2-CHLORO-4-METHYLSULFANYL-PYRIMIDINE
- 2-Chloro-4-methylthiopyrimidine
- C5H5ClN2S
- Pyrimidine,2-chloro-4-(methylthio)-
- 2-Chlor-4-methylmercapto-pyrimidin
- 2-Chloro-4-methylthiopyrimidin
- 2-chloro-4-(methylsulfanyl)pyrimidine
- Pyrimidine, 2-chloro-4-(methylthio)-
- VAATWVRXPRDPPM-UHFFFAOYSA-N
- RP02152
- HP21019
- 2-Chloro-4-(methylsulphanyl)pyrimidine
- SY024250
- BC200466
- A
- Z976663640
- AMY11450
- J-508695
- MFCD09265490
- PS-3826
- SCHEMBL1984295
- FT-0646265
- SB57339
- 2-chloro-4-methylthiopyrimidine, AldrichCPR
- AKOS011627927
- 49844-93-1
- DTXSID60586052
- CS-W005463
- AC-26657
- A7413
- EN300-246065
-
- MDL： MFCD09265490
- Inchi： 1S/C5H5ClN2S/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3
- InChI Key： VAATWVRXPRDPPM-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(=N1)SC
Computed Properties
- Exact Mass: 159.98600
- Monoisotopic Mass: 159.9861970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.1
- XLogP3: 2
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 67-68 ºC
- Boiling Point: 308.3°C at 760 mmHg
- Solubility: Slightly soluble (5.6 g/l) (25 º C),
- PSA: 51.08000
- LogP: 1.85190
2-chloro-4-(methylsulfanyl)pyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39
- Storage Condition：Inert atmosphere,2-8°C
2-chloro-4-(methylsulfanyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 069579-500mg |
2-chloro-4-(methylsulfanyl)pyrimidine |
49844-93-1 | 96% | 500mg |
2144.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 069579-1g |
2-chloro-4-(methylsulfanyl)pyrimidine |
49844-93-1 | 96% | 1g |
2826.0CNY | 2021-07-06 | |
| Chemenu | CM100156-5g |
2-chloro-4-(methylthio)pyrimidine |
49844-93-1 | 98% | 5g |
$243 | 2021-08-06 | |
| Chemenu | CM100156-10g |
2-chloro-4-(methylthio)pyrimidine |
49844-93-1 | 98% | 10g |
$426 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C11584-1g |
2-chloro-4-(methylsulfanyl)pyrimidine |
49844-93-1 | 94% | 1g |
1565.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VB820-200mg |
2-chloro-4-(methylsulfanyl)pyrimidine |
49844-93-1 | 98% | 200mg |
107.0CNY | 2021-07-12 | |
| TRC | C993408-1g |
2-Chloro-4-(methylthio)pyrimidine |
49844-93-1 | 1g |
$ 50.00 | 2022-06-06 | ||
| TRC | C993408-5g |
2-Chloro-4-(methylthio)pyrimidine |
49844-93-1 | 5g |
$ 65.00 | 2022-06-06 | ||
| TRC | C993408-10g |
2-Chloro-4-(methylthio)pyrimidine |
49844-93-1 | 10g |
$ 80.00 | 2022-06-06 | ||
| Apollo Scientific | OR15519-250mg |
2-Chloro-4-(methylthio)pyrimidine |
49844-93-1 | 250mg |
£15.00 | 2025-02-19 |
2-chloro-4-(methylsulfanyl)pyrimidine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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